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Introduction
Trimethylphosphine (PMe₃) is a versatile and highly effective ligand in organometallic

catalysis. Its small cone angle (118°) and strong electron-donating properties make it a

valuable tool for a variety of catalytic transformations.[1][2] PMe₃'s compact size allows for the

formation of coordinatively unsaturated metal centers, which can lead to enhanced catalytic

activity. This document provides detailed application notes and experimental protocols for the

use of trimethylphosphine in key organometallic cross-coupling reactions, including Suzuki-

Miyaura, Heck, and Buchwald-Hartwig amination reactions. Additionally, a protocol for the

synthesis of a common palladium-trimethylphosphine precatalyst is provided.
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Property Value Reference

Formula P(CH₃)₃ [1]

Molar Mass 76.08 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 38-39 °C [1]

Tolman Cone Angle 118° [2]

pKa 8.65 [1]

Safety Note: Trimethylphosphine is a toxic and pyrophoric liquid with a strong, unpleasant

odor.[1] It should be handled in a well-ventilated fume hood under an inert atmosphere.[3][4]

Always wear appropriate personal protective equipment (PPE), including flame-retardant

gloves and safety goggles.[4]

Applications in Organometallic Catalysis
Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds.

Palladium catalysts bearing trimethylphosphine ligands have been shown to be effective in

these couplings, particularly for challenging substrates. While extensive quantitative data for

trimethylphosphine in this reaction is not as widespread as for bulkier phosphines,

computational studies highlight its potential.

Catalytic Cycle of Suzuki-Miyaura Coupling:
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Reaction Setup

Workup and Isolation

Suspend PdCl₂ in Methanol

Add Trimethylphosphine
(2.2 equiv.) dropwise at 0°C

Stir at room temperature
overnight

Filter the yellow precipitate

Wash with cold methanol
and diethyl ether

Dry under vacuum

Obtain PdCl₂(PMe₃)₂ as a
yellow solid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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